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Compound of Interest

Compound Name: Cadmium diethyldithiocarbamate

Cat. No.: B081976

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of cadmium
diethyldithiocarbamate, a potent ultra-accelerator for the vulcanization of various rubber
compounds. This document details its chemical and physical properties, a typical synthesis
protocol, and its application in rubber formulations, with a specific focus on enhancing heat
resistance in nitrile rubber. Experimental protocols for rubber compounding and testing are also
provided to guide researchers in their evaluations.

Chemical and Physical Properties

Cadmium diethyldithiocarbamate (CDD) is an organometallic compound recognized for its
efficacy as a primary accelerator in the vulcanization of natural rubber, styrene-butadiene
rubber (SBR), and particularly in specialty elastomers like ethylene-propylene-diene monomer
(EPDM) and nitrile-butadiene rubber (NBR).[1][2] It belongs to the dithiocarbamate class of
accelerators, which are known for their ultra-fast cure rates at low temperatures.[2]
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Property Value

Chemical Name Cadmium bis(diethyldithiocarbamate)
CAS Number 14239-68-0

Molecular Formula C10H20CdN2S4

Molecular Weight 408.95 g/mol [3]

Appearance White to cream-colored solid/powder[4]
Melting Point 63-69 °C (decomposes)[4]

Density 1.48 g/cm3[4]

. Insoluble in water; soluble in some organic
Solubility
solvents.

Synthesis Protocol

A standard laboratory synthesis of cadmium diethyldithiocarbamate involves the precipitation
of the cadmium salt from an aqueous solution of sodium diethyldithiocarbamate.

Materials:

» Diethylamine

e Carbon disulfide

e Sodium hydroxide

e Cadmium salt (e.g., cadmium chloride or cadmium acetate)
« Distilled water

o Ethanol

Procedure:

 In a well-ventilated fume hood, dissolve diethylamine in ethanol.
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Slowly add carbon disulfide to the solution while stirring continuously. An exothermic reaction
will occur.

Add a solution of sodium hydroxide dropwise to the reaction mixture to form sodium
diethyldithiocarbamate.

In a separate beaker, prepare an aqueous solution of a cadmium salt.

Slowly add the cadmium salt solution to the sodium diethyldithiocarbamate solution with
vigorous stirring.

A white to cream-colored precipitate of cadmium diethyldithiocarbamate will form
immediately.

Continue stirring for 30 minutes to ensure complete precipitation.

Collect the precipitate by filtration and wash it thoroughly with distilled water to remove any
unreacted salts.

Dry the product in a vacuum oven at a low temperature.

Application as a Rubber Accelerator

Cadmium diethyldithiocarbamate is a highly active, ultra-fast accelerator. It is particularly

effective in providing excellent heat resistance to nitrile rubber compounds when used in a

cadmium/magnesium curing system.[1] Dithiocarbamate accelerators require activators such

as zinc oxide and stearic acid to achieve optimal performance.[2]

Recommended Formulation for Heat-Resistant Nitrile
Rubber

The following formulation is recommended for achieving high-temperature resistance in nitrile

rubber applications:
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Ingredient Parts per Hundred Rubber (phr)
Nitrile-Butadiene Rubber (NBR) 100.0

Magnesium Oxide (MgO) 5.0

Cadmium Oxide (CdO) 5.0

2-Mercaptobenzothiazyl Disulfide (MBTS) 1.0

Tetramethylthiuram Disulfide (TMTD) 1.0

Cadmium Diethyldithiocarbamate (CDD) 2.5

Other common additives (e.g., carbon black, ]
o o As required
plasticizers, antioxidants)

Source:[1]

Vulcanization Signhaling Pathway

The vulcanization process is a complex series of chemical reactions that create cross-links
between polymer chains, imparting strength and elasticity to the rubber. The signaling pathway
below illustrates the general mechanism of accelerated sulfur vulcanization.
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Caption: General signaling pathway for accelerated sulfur vulcanization.

Experimental Protocols

The following protocols are based on ASTM standards and are recommended for evaluating
the performance of cadmium diethyldithiocarbamate in a rubber formulation.

Rubber Compounding

This protocol outlines the procedure for mixing the rubber compound.
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Start: Prepare Ingredients

1. Masticate Rubber
(Two-roll mill)

2. Add Fillers and Plasticizers
(e.g., Carbon Black)

3. Add Activators
(MgO, CdO, Stearic Acid)

4. Add Accelerators
(MBTS, TMTD, CDD)

5. Add Sulfur

6. Sheet out the compound

7. Condition the compound
(Room temperature, 24h)

End: Compounded Rubber

Click to download full resolution via product page

Caption: Experimental workflow for rubber compounding.
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Procedure (based on ASTM D3182):

o Mastication: Masticate the raw nitrile rubber on a two-roll mill until a cohesive band is
formed.

 Incorporation of Ingredients: Add the compounding ingredients in the following order,
ensuring complete dispersion after each addition:

o

Magnesium oxide and cadmium oxide

[¢]

Other fillers and plasticizers (if any)

[¢]

MBTS, TMTD, and Cadmium Diethyldithiocarbamate

[e]

Sulfur (add last to prevent scorching)
e Homogenization: Continue mixing until the compound is uniform.
e Sheeting: Sheet the compounded rubber from the mill at a thickness suitable for molding.

o Conditioning: Store the compounded rubber at room temperature for at least 24 hours before
testing.

Cure Characteristics Analysis

This protocol describes the use of a Moving Die Rheometer (MDR) to determine the
vulcanization characteristics of the rubber compound.

Procedure (based on ASTM D5289):

Sample Preparation: Cut a sample of the uncured rubber compound of the appropriate size
for the MDR.

Test Parameters: Set the test temperature (e.g., 160°C), oscillation frequency, and strain.

Measurement: Place the sample in the MDR and start the test. The instrument will measure
the torque as a function of time.

Data Analysis: From the resulting rheometer curve, determine the following parameters:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b081976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Minimum Torque (ML): An indicator of the viscosity of the uncured compound.
o Maximum Torque (MH): An indicator of the stiffness of the fully cured compound.

o Scorch Time (ts2): The time at which the torque increases by 2 units from the minimum,
indicating the onset of vulcanization.

o Optimum Cure Time (t90): The time required to reach 90% of the maximum torque.

Physical Property Testing

This protocol outlines the procedure for evaluating the tensile properties of the vulcanized
rubber.

Procedure (based on ASTM D412):

e Vulcanization: Cure sheets of the compounded rubber in a compression molding press at the
predetermined optimum cure time and temperature.

e Specimen Preparation: Die-cut dumbbell-shaped test specimens from the cured sheets.

o Tensile Testing: Use a tensile testing machine to stretch the specimens at a constant rate
until they break.

o Data Analysis: From the stress-strain curve, determine the following properties:
o Tensile Strength: The maximum stress applied to the specimen at the point of rupture.
o Modulus: The stress at a specific elongation (e.g., 100%, 300%).

o Elongation at Break: The percentage increase in length of the specimen at the point of
rupture.

Safety and Handling

Cadmium diethyldithiocarbamate is harmful if swallowed, causes skin and eye irritation, and
may cause respiratory irritation. It is also a suspected human carcinogen.[1]

Precautions:
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Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Logical Relationships of Properties

The following diagram illustrates the logical relationships between the components of the
rubber formulation, the vulcanization process, and the final properties of the vulcanized rubber.

Rubber Formulation

Nitrile Rubber CDD, MBTS, TMTD

Vulcanti

MgO, CdO Sulfur

zation Process
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(Scorch Time, Cure Time)

Vulcanizate Properties

Physical Properties Heat Resistance
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Caption: Logical relationships of rubber formulation and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.researchgate.net/figure/Vulcanization-accelerators-TMTD-ZDEC-MBTS-TBBS-employed-in-this-work_fig2_360002977
https://patents.google.com/patent/US4684687A/en
https://patents.google.com/patent/US4684687A/en
https://www.chembk.com/en/chem/Rubber%20accelerator%20CED
https://www.researchgate.net/publication/42368732_Influences_of_Accelerators_on_the_Properties_of_Nitrile_Butadiene_Rubber_and_Attenuated_Total_Reflectance_ATR-Fourier_Transform_Infrared_FTIR_Investigation
https://www.benchchem.com/product/b081976#cadmium-diethyldithiocarbamate-as-a-rubber-accelerator
https://www.benchchem.com/product/b081976#cadmium-diethyldithiocarbamate-as-a-rubber-accelerator
https://www.benchchem.com/product/b081976#cadmium-diethyldithiocarbamate-as-a-rubber-accelerator
https://www.benchchem.com/product/b081976#cadmium-diethyldithiocarbamate-as-a-rubber-accelerator
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

